Ethyl 2,3-dihydroxypropanoate
Overview
Description
Ethyl 2,3-dihydroxypropanoate is a useful research compound. Its molecular formula is C5H10O4 and its molecular weight is 134.13 g/mol. The purity is usually 95%.
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Scientific Research Applications
Enantioselective Synthesis
Ethyl 2,3-dihydroxypropanoate plays a crucial role in the enantioselective synthesis of specific compounds. For instance, it is used in the synthesis of (2R,3R)-2-(tert-butoxycarbonyl)amino-3-cyclohexyl-3-hydroxypropanoic acid, starting from enantiomerically enriched ethyl 3-cyclohexyl-2,3-dihydroxypropanoate. This process is significant in organic chemistry due to its application in the production of chiral compounds, which are important in various fields including pharmaceuticals (Alonso, Santacana, Rafecas, & Riera, 2005).
Solvent Applications
Ethyl lactate, also known as ethyl 2-hydroxypropanoate, is closely related to this compound and is emerging as an eco-friendly solvent. Its applications are widespread in the food, pharmaceutical, and fine chemical industries. Additionally, it's being explored as a solvent in supercritical media and as a cosolvent in supercritical extraction processes (Bermejo, Ibáñez, Stateva, & Fornari, 2013).
Enzymatic Resolution
This compound derivatives, such as ethyl-3-hydroxy-3-phenylpropanoate, have been studied for their potential in enzymatic resolution. This involves the use of enzymes like PCL, PLE, and CRL in the presence of ultrasound, offering innovative approaches in the field of asymmetric synthesis (Ribeiro, Passaroto, & Brenelli, 2001).
Properties
IUPAC Name |
ethyl 2,3-dihydroxypropanoate |
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InChI |
InChI=1S/C5H10O4/c1-2-9-5(8)4(7)3-6/h4,6-7H,2-3H2,1H3 |
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InChI Key |
FTOZMXOHOKRHNL-UHFFFAOYSA-N |
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Canonical SMILES |
CCOC(=O)C(CO)O |
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Molecular Formula |
C5H10O4 |
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DSSTOX Substance ID |
DTXSID50507317 |
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| Record name | Ethyl 2,3-dihydroxypropanoate | |
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Molecular Weight |
134.13 g/mol |
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CAS No. |
615-51-0 |
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| Record name | Ethyl glycerate | |
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| Record name | Ethyl 2,3-dihydroxypropanoate | |
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Retrosynthesis Analysis
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